2-[(oxetan-2-yl)methoxy]pyrazine

• IUPAC Name: 2-(oxetan-2-ylmethoxy)pyrazine
• InChI: InChI=1S/C8H10N2O2/c1-4-11-7(1)6-12-8-5-9-2-3-10-8/h2-3,5,7H,1,4,6H2
• InChI Key: CKDMYFQFFYNNJI-UHFFFAOYSA-N
• Canonical SMILES: C1COC1COC2=NC=CN=C2
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol

Description

“2-[(oxetan-2-yl)methoxy]pyrazine” is a complex organic compound that contains an oxetane ring and a pyrazine ring. The oxetane ring is a four-membered ring with three carbon atoms and one oxygen atom. The pyrazine ring is a six-membered ring with four carbon atoms and two nitrogen atoms. Methoxypyrazines, a class of chemical compounds that includes “this compound”, are known to produce odors and are found in various natural sources.

Synthesis Analysis

The synthesis of “this compound” could potentially involve the formation of the oxetane ring through epoxide opening with Trimethyloxosulfonium Ylide. This process involves the initial formation of the epoxide followed by ring opening. The synthesis could also involve the methylenation of epoxides with dimethylsulfoxonium methylide.

Molecular Structure Analysis

The molecular structure of “this compound” consists of an oxetane ring and a pyrazine ring. The oxetane ring is a four-membered ring with three carbon atoms and one oxygen atom. The pyrazine ring is a six-membered ring with four carbon atoms and two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving “this compound” could potentially include ring-opening reactions and methods that maintain the ring structure leading to functionalized oxetane derivatives. The formation of the oxetane ring from an epoxide requires moderate heating.

Mechanism of Action

Target of Action

Pyrazine derivatives are known to exhibit a wide range of pharmacological activities, including antimycobacterial, antibacterial, antifungal, antidiabetic, diuretic, anticancer, antiviral, analgesic, and anti-inflammatory effects . This suggests that the compound may interact with multiple targets in the body.

Mode of Action

It’s known that oxetane rings can be accessed from the corresponding carbonyl compound through initial formation of the epoxide followed by ring opening . This suggests that the compound may interact with its targets through a similar mechanism, leading to changes in the target’s function.

Biochemical Pathways

Given the broad range of pharmacological activities associated with pyrazine derivatives , it’s likely that this compound affects multiple biochemical pathways, leading to downstream effects on various physiological processes.

Result of Action

Given the wide range of pharmacological activities associated with pyrazine derivatives , it’s likely that this compound induces a variety of molecular and cellular changes.

Advantages and Limitations for Lab Experiments

2-[(oxetan-2-yl)methoxy]pyrazine has several advantages for use in laboratory experiments. It is a highly stable compound and is easily synthesized. It is also non-toxic and has a low molecular weight, which makes it suitable for use in drug screening and other laboratory experiments. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, so it may not be suitable for use in aqueous solutions. In addition, it has a low solubility in organic solvents, which can limit its use in certain experiments.

Future Directions

2-[(oxetan-2-yl)methoxy]pyrazine has a wide range of potential applications in scientific research. It could be used to study the structure and function of proteins, to study the mechanism of action of drugs, and to develop new drugs. It could also be used to study enzyme inhibition and protein-ligand interactions, as well as to study DNA/RNA binding. In addition, it could be used to develop new anti-inflammatory and anti-oxidant drugs. Finally, it could be used to study the effects of environmental toxins on the human body.

Synthesis Methods

2-[(oxetan-2-yl)methoxy]pyrazine can be synthesized from the reaction of 2-methoxy-3-methylpyrazine and ethyloxetane in the presence of a base, such as sodium hydroxide. The reaction is carried out at a temperature of approximately 70°C for 2-3 hours. The product is then isolated by filtration and recrystallized from methanol. The yield of the reaction is typically around 80%.

Scientific Research Applications

2-[(oxetan-2-yl)methoxy]pyrazine is used in a variety of scientific research applications, including drug synthesis and drug screening. It is also used in the study of enzyme inhibition, protein-ligand interactions, and DNA/RNA binding. It has been used as a tool to study the structure and function of proteins, as well as to study the mechanism of action of drugs.